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Compound of Interest

Ethyl 2-cyano-2-
Compound Name:
(hydroxyimino)acetate

Cat. No.: B556120

Essential Safety and Handling Guide for Ethyl 2-
cyano-2-(hydroxyimino)acetate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ethyl 2-cyano-2-
(hydroxyimino)acetate (CAS No: 3849-21-6). Adherence to these procedures is vital for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

Ethyl 2-cyano-2-(hydroxyimino)acetate is classified as a hazardous substance. It is harmful
if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Physicochemical Properties

Property Value

Appearance Solid, White to off-white powder[1][2]
Molecular Formula C5H6N203][3]

Molecular Weight 142.11 g/mol

Melting Point 130-132 °CJ[1]

Boiling Point 248.9 °C at 760 mmHg[1]

2-8 °C, in a dry, cool, and well-ventilated
Storage Temperature
place[4]

Operational Plan: Safe Handling Protocol

A systematic approach is essential when handling Ethyl 2-cyano-2-(hydroxyimino)acetate.
The following workflow diagram and procedural steps outline the required safety measures
from preparation to post-experiment cleanup.
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Workflow for Safe Handling of Ethyl 2-cyano-2-(hydroxyimino)acetate
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Safe handling workflow from preparation to cleanup.
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Step-by-Step Handling Procedure

Don Appropriate PPE: Before entering the laboratory, ensure all required personal protective
equipment is worn correctly. Refer to the detailed PPE table below.

Prepare Ventilated Workspace: All handling of this chemical must occur in a well-ventilated
area, preferably within a chemical fume hood.[1][5] Ensure safety showers and eyewash
stations are accessible.[1]

Gather Materials & Chemical: Bring all necessary equipment and the sealed container of
Ethyl 2-cyano-2-(hydroxyimino)acetate into the prepared workspace.

Weigh Chemical: To avoid dust formation and inhalation, carefully weigh the solid chemical
within the fume hood.[3]

Perform Experimental Procedure: Conduct the experiment, avoiding direct contact with the
substance.[5] Do not eat, drink, or smoke in the work area.[1][5]

Decontaminate Surfaces: After use, decontaminate all work surfaces and equipment by
scrubbing with a suitable solvent like alcohol.[1]

Segregate & Label Waste: Collect all contaminated materials and chemical waste into a
suitable, labeled container for disposal.[5]

Store Unused Chemical: Tightly close the container of any remaining chemical and store it in
a locked, cool, dry, and well-ventilated place.[1][2]

Doff & Dispose of PPE: Remove personal protective equipment in the correct order to avoid
cross-contamination. Dispose of single-use items in the designated waste stream.

Wash Hands Thoroughly: Always wash hands with soap and water after handling the
chemical, even if gloves were worn.[1][5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ethyl 2-cyano-2-(hydroxyimino)acetate.
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety goggles with side-
shields or chemical safety
goggles conforming to OSHA
29 CFR 1910.133 or European
Standard EN166.[1][2]

Protects against splashes and
dust, preventing serious eye

irritation.[1]

Hand Protection

Protective gloves (e.g., nitrile
rubber).

Prevents skin contact, which

can cause irritation.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate, or if
irritation is experienced.[2] A
particulate filter is

recommended.[2]

Protects against inhalation of
dust, which may cause

respiratory tract irritation.[1]

Skin & Body Protection

Impervious clothing or a lab

coat to prevent skin exposure.

[1]5]

Provides a barrier against

accidental skin contact.

Emergency and First-Aid Measures

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First-Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact
Eye Contact )

lenses if present and easy to do.[1] Seek

immediate medical attention.[1]

Immediately remove all contaminated clothing.
. [5] Wash the affected area thoroughly with
Skin Contact )
plenty of soap and water.[1] Seek medical

attention if irritation develops or persists.[5]

Move the person to fresh air immediately.[1] If

breathing is difficult, provide oxygen or perform

Inhalation o o ) )
artificial respiration.[2][5] Seek immediate
medical attention.

Do NOT induce vomiting.[1] Rinse the mouth
) with water.[2][3] Never give anything by mouth
Ingestion

to an unconscious person.[3] Call a physician or

poison control center immediately.[2]

Spill and Disposal Plan
Accidental Release Measures

In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the spill area.[3]

e Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent the spill from entering drains or waterways.[5]

o Clean-up:

o Wear full personal protective equipment, including respiratory protection.[5]

o Use dry clean-up procedures and avoid generating dust.[5]
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o Absorb the spill with an inert material such as sand, earth, or vermiculite.[5]

o Collect the material into a suitable, labeled container for waste disposal.[5]

o Decontaminate: Wash the spill area thoroughly after clean-up.[5]

Waste Disposal Protocol

All waste materials must be treated as hazardous waste.

o Chemical Waste: Dispose of the chemical and any contaminated materials in a designated,
sealed, and labeled hazardous waste container.[5]

o Disposal Method: The disposal must be in accordance with all local, regional, and national
regulations.[1] Options may include incineration in a licensed facility or burial in a specifically
licensed landfill for chemical wastes.[5] Consult with your institution's environmental health
and safety department for specific guidance.

o Empty Containers: Decontaminate empty containers before disposal.[5] Observe all label
warnings until the container is cleaned and destroyed.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b556120#personal-protective-equipment-for-handling-
ethyl-2-cyano-2-hydroxyimino-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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